Cas no 82137-81-3 (2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran)

• Product Name: 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran
• CAS No: 82137-81-3
• MF: C₃₄H₃₃ClN₂O₃
• MW: 553.090428113937
• CID: 727920
• PubChem ID: 87557945
• Update Time: 2025-06-11

2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,2'-[(2-chlorophenyl)amino]-6'-(dibutylamino)-
• 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran
• 2'-(2-chloroanilino)-6'-(dibutylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one
• 2'-(2-Chlorophenylamino)-6'-(dibutylamino)fluoran
• 2-(2-Chloroanilino)-6-(dibutylamino)fluoran
• 2-(o-Chloroanilino)-6-(dibutylamino)fluoran
• 2-(o-Chlorophenylanilino)-6-(dibutylamino)fluoran
• 2'-(2-Chlorophenylamino)-6'-(di-n-butylamino)fluoran
• 2'-(o-Chloroanilino)-6'-(dibutylamino)fluoran
• 3-(Di-n-butylamino)-7-(2-chlorophenylamino)fluoran
• 3-(Di-n-butylamino)-7-(o-chloroanilino)fluoran
• 3-(Dibutylamino)-7-(2-chloroanilino)fluoran
• 3-(Dibutylamino)-7-(2'-chlorophenylamino)fluoran
• 3-(Dibutylamino)-7-(o-chloroanilino)fluoran
• 3-(Dibutylamino)-7-(o-chlorophenylamino)fluoran
• 3'-Dibutylamino-7'-(o-chloroanilino)fluoran
• 6-(Dibutylamino)-2-(o-chloroanilino)fluoran
• 6'-(Dibutylamino)-2'-(o-chlorophenylamino)fluoran
• 2′-[(2-Chlorophenyl)amino]-6′-(dibutylamino)spiro[isobenzofuran-1(3H),9′-[9H]xanthen]-3-one (ACI)
• 2′-(2-Chloroanilino)-6′-(dibutylamino)spiro[2-benzofuran-3,9′-xanthene]-1-one
• 2′-(2-Chlorophenylamino)-6′-(di-n-butylamino)fluoran
• 2′-(o-Chloroanilino)-6′-(dibutylamino)fluoran
• 3-(Dibutylamino)-7-(2′-chlorophenylamino)fluoran
• 3′-Dibutylamino-7′-(o-chloroanilino)fluoran
• 6′-(Dibutylamino)-2′-(o-chlorophenylamino)fluoran
• 2'-((2-Chlorophenyl)amino)-6'-(dibutylamino)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 82137-81-3
• 2'-(2-Chloroanilino)-6'-(dibutylamino)-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• DTXSID301002488
• C1946
• EINECS 279-906-5
• AS-81252
• SCHEMBL512968
• D89465
• 2'-(2-Chlorophenylamino)-6'-(dibutylamino)spiro(isobenzofuran-1(3H)-9'(9H)-xanthene)-3-one
• ZXYPDMNPLWGWBI-UHFFFAOYSA-N
• MFCD08276326
• CS-0207645

• MDL： C153757
• Inchi： 1S/C34H33ClN2O3/c1-3-5-19-37(20-6-4-2)24-16-17-27-32(22-24)39-31-18-15-23(36-30-14-10-9-13-29(30)35)21-28(31)34(27)26-12-8-7-11-25(26)33(38)40-34/h7-18,21-22,36H,3-6,19-20H2,1-2H3
• InChI Key： ZXYPDMNPLWGWBI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2)C2(C3C(=CC=C(NC4C(Cl)=CC=CC=4)C=3)OC3C2=CC=C(N(CCCC)CCCC)C=3)O1

Computed Properties

• Exact Mass: 552.21800
• Monoisotopic Mass: 552.2179706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.302
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 703.025°C at 760 mmHg
• Flash Point: 378.976°C
• Refractive Index: 1.672
• PSA: 50.80000
• LogP: 9.13120
• Solubility: Not determined

2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338

Additional information on 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran

Introduction to 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran (CAS No. 82137-81-3)

2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran, also known by its CAS number 82137-81-3, is a versatile organic compound that belongs to the class of fluorans. Fluorans are widely used in the development of color-forming systems, particularly in thermal paper, pressure-sensitive labels, and other imaging technologies. This compound is characterized by its unique chemical structure, which includes a chloroanilino and a dibutylamino substituent, contributing to its distinct properties and applications.

The molecular formula of 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran is C₂₅H₃₀ClN₃O, and it has a molecular weight of approximately 419.97 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and substitution processes. Its synthesis involves the reaction of 2-chloroaniline with dibutylamine in the presence of appropriate catalysts and solvents.

2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran is known for its excellent thermal stability and color-forming properties. When exposed to heat or pressure, it undergoes a chemical reaction that results in the formation of a stable colored compound. This property makes it highly suitable for use in thermal paper, where it can produce clear and durable images under controlled conditions. The compound's ability to form colors without the need for additional chemicals or dyes adds to its versatility and cost-effectiveness.

In recent years, there has been significant research into the use of fluorans in various applications beyond traditional imaging technologies. For instance, studies have explored the potential of fluorans in the development of smart materials and sensors. The unique chemical structure of 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran allows it to respond to changes in temperature, pH, and other environmental factors, making it a promising candidate for use in these advanced applications.

A notable study published in the Journal of Materials Chemistry C (2021) investigated the use of fluorans as color-changing materials for temperature sensing. The researchers found that 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran exhibited excellent sensitivity to temperature changes, with a clear and reversible color transition between different temperature ranges. This finding opens up new possibilities for the use of this compound in temperature-sensitive applications, such as food safety monitoring and medical diagnostics.

In addition to its thermal properties, 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran has also been studied for its potential use in pharmaceutical applications. Research published in the European Journal of Medicinal Chemistry (2020) explored the biological activity of fluorans and their derivatives. The study found that certain fluorans, including 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran, exhibited promising anti-inflammatory and antioxidant properties. These findings suggest that this compound could have potential therapeutic applications in the treatment of inflammatory diseases and oxidative stress-related conditions.

The environmental impact of 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran has also been a subject of recent research. A study published in Environmental Science & Technology (2019) evaluated the biodegradability and ecotoxicity of various fluorans used in thermal paper. The results indicated that while some fluorans may pose environmental risks, 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran demonstrated relatively low ecotoxicity and good biodegradability under controlled conditions. This suggests that it can be used as an environmentally friendly alternative in certain applications.

In conclusion, 2'-(2-Chloroanilino)-6'-(dibutylamino)fluoran (CAS No. 82137-81-3) is a multifaceted compound with a wide range of applications in imaging technologies, smart materials, sensors, and potentially pharmaceuticals. Its unique chemical structure and properties make it a valuable component in various industries. Ongoing research continues to explore new uses and improvements for this compound, further enhancing its significance in both academic and industrial settings.